Cas no 122453-99-0 (1H-PYRROLE-2-CARBOXALDEHYDE, 3-(4-CHLOROPHENYL)-)

• Product Name: 1H-PYRROLE-2-CARBOXALDEHYDE, 3-(4-CHLOROPHENYL)-
• CAS No: 122453-99-0
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 3235295
• PubChem ID: 15753017
• Update Time: 2025-04-21

1H-PYRROLE-2-CARBOXALDEHYDE, 3-(4-CHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE-2-CARBOXALDEHYDE, 3-(4-CHLOROPHENYL)-
• 3-(4-Chlorophenyl)-1H-pyrrole-2-carboxaldehyde
• SCHEMBL4002834
• 122453-99-0
• DTXSID901247333
• AKOS000368985
• KQMRUVUQLNUIDR-UHFFFAOYSA-N
• 3-(p-chlorophenyl)-pyrrole-2-carboxaldehyde

• Inchi： 1S/C11H8ClNO/c12-9-3-1-8(2-4-9)10-5-6-13-11(10)7-14/h1-7,13H
• InChI Key： KQMRUVUQLNUIDR-UHFFFAOYSA-N
• SMILES： N1C=CC(C2=CC=C(Cl)C=C2)=C1C=O

Computed Properties

• Exact Mass: 205.0294416Da
• Monoisotopic Mass: 205.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9Ų